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Abstract: This document provides a comprehensive technical overview of the core physical
properties of liquid methyl formate (HCOOCHS3). It includes tabulated quantitative data, detailed
experimental protocols for property determination, and graphical representations of key
relationships to serve as an essential reference for laboratory and development applications.

Introduction

Methyl formate (also known as methyl methanoate) is the simplest carboxylate ester, derived
from formic acid and methanol.[1] It is a colorless, volatile liquid with a characteristic ethereal
odor.[1][2] Due to its high vapor pressure and low surface tension, it is utilized in various
industrial applications, including as a solvent for quick-drying finishes, a blowing agent for
polyurethane foams, an agricultural fumigant, and a precursor in the synthesis of other
chemical compounds like formamide and dimethylformamide.[1][3] A thorough understanding of
its physical properties is critical for its safe handling, application design, and process modeling.

Quantitative Physical Properties

The fundamental physical properties of liquid methyl formate are summarized below. Data has
been aggregated from various chemical handbooks and databases to provide a reliable
reference.
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Temperature

Property Value °C) Pressure (atm) Reference(s)
Molecular
C2H402 N/A N/A [1][4]
Formula
Molar Mass 60.05 g-mol—* N/A N/A [2][5]
Boiling Point 31.8-34°C N/A 1 [6][7]
Melting Point -100 °C N/A 1 [1]
) 0.974 -0.98
Density 20 1 [11[7]
g/cm3
Viscosity 0.325 mPa:'s 25 1 [2]
Surface Tension 25 mN/m 20 1 [6]
Vapor Pressure 476 - 644 hPa 20 N/A [1][41[8]
9.47 psi 20 N/A
32.91 psi 55 N/A [9][10]
Refractive Index
1.343-1.344 20 N/A [71[11]
(n20/D)
Specific Heat 119.1 - 120.57
Lo 25 1 [21[12]
Capacity (liquid) J/(mol-K)
] -19to -27 °F (-28
Flash Point N/A 1 [21[3][13]
to -33 °C)
Solubility in 30 g/100mL
20 1 [1][4]
Water (30%)

Methodologies for Experimental Determination

Accurate determination of physical properties is paramount. The following sections detalil

standard experimental protocols for measuring key liquid properties of methyl formate.

Density Measurement (Pycnometry)
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Density is determined by precisely measuring the mass of a known volume of the liquid.[14]

o Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance,
thermometer, and a temperature-controlled water bath.

e Protocol:

o The empty pycnometer is thoroughly cleaned, dried, and its mass (ma1) is accurately
weighed.[15]

o The pycnometer is filled with distilled water and placed in a thermostat bath at a specific
temperature (e.g., 20°C) until thermal equilibrium is reached. The volume is adjusted
precisely to the calibration mark.

o The exterior is dried, and the pycnometer filled with water is weighed (mz). The mass of
the water is mz - ma.

o The volume of the pycnometer (V) is calculated using the known density of water at that
temperature.

o The process is repeated using methyl formate. The pycnometer is filled with methyl
formate, brought to the target temperature, and weighed (ms).

o The mass of the methyl formate is ms - ma.

o The density (p) is calculated using the formula: p = (ms - m1) / V.

Viscosity Measurement (Capillary Viscometer)

Viscosity measures a fluid's resistance to flow. The Ostwald viscometer is a common device for
this purpose.[16]

o Apparatus: Ostwald viscometer, temperature-controlled bath, stopwatch, and pipette.
e Protocol:

o The viscometer is cleaned and dried. A precise volume of a reference liquid (e.g., water) is
introduced into the larger bulb.
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[e]

The viscometer is placed vertically in a thermostat bath to reach thermal equilibrium.
The liquid is drawn by suction up through the capillary tube into the upper bulb.

The liquid is allowed to flow back down, and the time (t1) it takes for the meniscus to pass
between two calibration marks is measured with a stopwatch.

The procedure is repeated with methyl formate, measuring the flow time (t2).

The viscosity of methyl formate (nz) is calculated relative to the reference liquid (n1) using
the equation: n2 = (pz2 * t2) / (p1 * t1) * N1, where p1 and p2 are the densities of the reference
liquid and methyl formate, respectively.[17]

Surface Tension Measurement (Stalagmometric Method)

This method relates surface tension to the weight or number of drops falling from a capillary
tube.[18]

o Apparatus: Stalagmometer (a capillary tube with a polished tip and a bulb), weighing bottle,

and analytical balance.[16]

e Protocol (Drop-Weight Method):

[¢]

The stalagmometer is cleaned and mounted vertically.

It is filled with a reference liquid (e.g., water), and a set number of drops (e.g., 20) are
collected in a pre-weighed bottle.[18] The total mass is recorded to find the average mass
per drop (m1).

The process is repeated with methyl formate to find the average mass of its drop (mz2).

The surface tension of methyl formate (y2) is calculated using the formula: y2 = (mz2 / m1) *
y1, where y1 is the known surface tension of the reference liquid.[18]

Visualized Workflows and Relationships

To clarify the processes and interdependencies of these physical properties, the following

diagrams are provided.
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Experimental Workflow for Property Determination

The following workflow outlines the general steps involved in the experimental measurement of
a physical property like density or viscosity.

Sample Preparation
(Purity Check, Degassing)

lace Sample

Thermal Equilibration
(Constant Temp. Bath)

Perform EXxp.

Primary Measurement
(e.g., Mass, Flow Time, Drop Count)

Calculation of Property
(Using Standard Formulas)

Result Reporting
(Value + Uncertainty)
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Caption: General workflow for physical property measurement.

Influence of Temperature on Physical Properties

Temperature is a critical factor that influences the physical properties of methyl formate. The
diagram below illustrates these fundamental relationships.
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Caption: Relationship between temperature and key physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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